Cas no 1037423-77-0 (2-amino-2-(2-chloro-4-methoxyphenyl)acetic acid)

• Product Name: 2-amino-2-(2-chloro-4-methoxyphenyl)acetic acid
• CAS No: 1037423-77-0
• MF: C₉H₁₀ClNO₃
• MW: 215.6336
• MDL: MFCD02662464
• CID: 4559616
• PubChem ID: 3292972
• Update Time: 2025-06-08

2-amino-2-(2-chloro-4-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-4-methoxyphenyl)-DL-glycine
• SY223886
• 2-amino-2-(2-chloro-4-methoxyphenyl)acetic acid

• MDL： MFCD02662464
• Inchi： 1S/C9H10ClNO3/c1-14-5-2-3-6(7(10)4-5)8(11)9(12)13/h2-4,8H,11H2,1H3,(H,12,13)
• InChI Key： GVHKGEAFGVTYPN-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C(C([H])=C([H])C=1C([H])(C(=O)O[H])N([H])[H])OC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Topological Polar Surface Area: 72.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-(2-chloro-4-methoxyphenyl)acetic acid

Introduction to 2-amino-2-(2-chloro-4-methoxyphenyl)acetic acid (CAS No. 1037423-77-0)

2-amino-2-(2-chloro-4-methoxyphenyl)acetic acid, identified by the CAS number 1037423-77-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of amino acids derivatives, featuring a unique structural motif that combines an amino group, a carboxylic acid moiety, and a phenyl ring substituted with chloro and methoxy groups. The precise arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 2-amino-2-(2-chloro-4-methoxyphenyl)acetic acid consists of a central acetic acid backbone, with the amino group positioned at the 2-position and the phenyl ring attached at the same position through a chloro-substituted 4-methoxyphenyl group. This configuration not only influences its reactivity but also enhances its potential as a building block for more complex molecules. The presence of both electron-withdrawing (chloro) and electron-donating (methoxy) groups on the aromatic ring creates a delicate balance that can modulate its interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural features. The scaffold of 2-amino-2-(2-chloro-4-methoxyphenyl)acetic acid has been investigated for its potential applications in treating various diseases, including neurological disorders, inflammation, and metabolic conditions. Researchers have leveraged its chemical versatility to design derivatives that exhibit improved efficacy and reduced side effects compared to existing treatments.

One of the most compelling aspects of 2-amino-2-(2-chloro-4-methoxyphenyl)acetic acid is its role as a key intermediate in synthesizing biologically active molecules. The compound's ability to undergo selective modifications at multiple sites allows chemists to tailor its properties for specific therapeutic purposes. For instance, researchers have utilized this compound to develop novel kinase inhibitors, which are critical in targeting cancers and other proliferative diseases. The chloro and methoxy substituents on the phenyl ring provide handles for further functionalization, enabling the creation of highly specific ligands that can interact with target proteins with high affinity.

The synthesis of 2-amino-2-(2-chloro-4-methoxyphenyl)acetic acid is typically achieved through multi-step organic reactions that require careful control of reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to enhance yield and purity. These techniques not only improve the efficiency of production but also allow for scalable manufacturing processes suitable for industrial applications.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2-amino-2-(2-chloro-4-methoxyphenyl)acetic acid. Molecular modeling studies have helped researchers predict the binding modes of this compound with various biological targets, providing insights into its potential pharmacological activity. These predictions are often validated through experimental studies, where X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are used to elucidate the structure-activity relationships.

The therapeutic potential of CAS No. 1037423-77-0 has been explored in several preclinical studies. In particular, its derivatives have shown promise in modulating inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes play crucial roles in the production of pro-inflammatory mediators, making them attractive targets for anti-inflammatory drugs. By designing analogs of 2-amino-2-(2-chloro-4-methoxyphenyl)acetic acid, researchers aim to develop more potent and selective inhibitors that can alleviate symptoms without causing significant side effects.

In addition to its anti-inflammatory properties, this compound has also been investigated for its neuroprotective effects. Studies suggest that derivatives of CAS No. 1037423-77-0 can cross the blood-brain barrier and interact with neurotransmitter receptors, potentially offering benefits in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability to fine-tune the chemical structure allows for the development of compounds that target specific neuronal pathways without affecting other systems.

The environmental impact of synthesizing and using CAS No. 1037423-77-0 is another important consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. For example, biocatalytic methods using engineered enzymes have been explored as alternatives to traditional chemical synthesis. These approaches not only align with sustainable chemistry principles but also enhance the overall efficiency of producing this valuable intermediate.

The future directions for research on CAS No. 1037423-77-0 are promising, with ongoing studies focusing on expanding its therapeutic applications and optimizing its synthetic pathways. Collaborations between academic institutions and pharmaceutical companies are driving innovation in this field, leading to new discoveries that could benefit patients worldwide. As our understanding of molecular interactions continues to grow, compounds like CAS No. 1037423-77-0 will undoubtedly play a pivotal role in shaping the future of drug development.